Cas no 132691-14-6 (2-(4-(2-((tert-Butoxycarbonyl)amino)ethyl)phenyl)acetic acid)

• Product Name: 2-(4-(2-((tert-Butoxycarbonyl)amino)ethyl)phenyl)acetic acid
• CAS No: 132691-14-6
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• MDL: MFCD06804567
• CID: 899169
• Update Time: 2025-10-29

2-(4-(2-((tert-Butoxycarbonyl)amino)ethyl)phenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-(2-((tert-Butoxycarbonyl)amino)ethyl)phenyl)acetic acid
• [4-(2-boc-amino-ethyl)-phenyl]-acetic acid
• 2-(4-(2-(tert-butoxycarbonylamino)ethyl)phenyl)acetic acid
• 2-[4-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl]phenyl]acetic acid
• 4-(2-TERT-BUTOXYCARBONYLAMINO-ETHYL)-PHENYL-ACETIC ACID
• 4-[2-[[(1,1-DIMETHYLETHOXY)CARBONYL]AMINO]ETHYL]-BENZENEACETIC ACID
• BENZENEACETIC ACID,4-[2-[[(1,1-DIMETHYLETHOXY)CARBONYL]AMINO]ETHYL]
• [4-(2-TERT-BUTOXYCARBONYLAMINO-ETHYL)-PHENYL]-ACETIC ACID

• MDL： MFCD06804567
• Inchi： 1S/C15H21NO4/c1-15(2,3)20-14(19)16-9-8-11-4-6-12(7-5-11)10-13(17)18/h4-7H,8-10H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： GTKJXERAGOFHHB-UHFFFAOYSA-N
• SMILES： C1C=C(CC(=O)O)C=CC=1CCNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 279.14700

Experimental Properties

• PSA: 75.63000
• LogP: 2.77180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-(4-(2-((tert-Butoxycarbonyl)amino)ethyl)phenyl)acetic acid

Introduction to 2-(4-(2-((tert-Butoxycarbonyl)amino)ethyl)phenyl)acetic acid (CAS No. 132691-14-6) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 2-(4-(2-((tert-Butoxycarbonyl)amino)ethyl)phenyl)acetic acid, identified by the CAS number 132691-14-6, represents a significant advancement in the realm of chemical biology and medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery, molecular recognition, and biochemical research. The presence of a tert-butoxycarbonyl (Boc) group and an extended amine side chain embedded within its phenylacetic acid backbone imparts unique reactivity and functionality, making it a versatile scaffold for synthetic modifications.

Recent studies have highlighted the utility of this compound in the development of novel therapeutic agents. The Boc-protected amine moiety serves as a critical site for further derivatization, enabling the synthesis of peptidomimetics and protease inhibitors. Such modifications are pivotal in addressing unmet medical needs, particularly in oncology and neurodegenerative diseases. The phenyl ring, coupled with the ethyl chain extending from the amine group, enhances binding affinity to biological targets, a feature that has been leveraged in high-throughput screening campaigns to identify lead compounds.

In the context of chemical biology, 2-(4-(2-((tert-Butoxycarbonyl)amino)ethyl)phenyl)acetic acid has been employed as a key intermediate in the synthesis of small-molecule probes designed to modulate cellular signaling pathways. For instance, derivatives of this compound have demonstrated efficacy in inhibiting kinases and other enzymes implicated in cancer progression. The precise control over molecular structure afforded by its design allows researchers to fine-tune pharmacokinetic properties, such as solubility and metabolic stability, which are essential for clinical translation.

The Boc group, while primarily serving as an amine protecting group, also contributes to the compound's overall stability under various reaction conditions. This stability is particularly advantageous when conducting multi-step syntheses or when handling sensitive biological matrices. Moreover, the acetic acid moiety at one end of the molecule facilitates interactions with carboxylate-rich binding pockets in proteins, further expanding its utility as a pharmacophore.

Advances in computational chemistry have further underscored the importance of this compound. Molecular docking simulations have revealed that its structural features align well with targets such as β-secretase (BACE1), a key enzyme involved in Alzheimer's disease pathogenesis. These simulations not only predict binding affinities but also guide medicinal chemists in optimizing analogs with improved potency and selectivity. Such computational approaches are becoming increasingly integral to drug discovery pipelines, reducing both time-to-market and development costs.

Experimental validation of these computational predictions has yielded promising results. In vitro assays have demonstrated that certain derivatives of 2-(4-(2-((tert-Butoxycarbonyl)amino)ethyl)phenyl)acetic acid exhibit inhibitory activity against BACE1 with nanomolar potency. These findings are particularly noteworthy given the critical role of BACE1 inhibition in mitigating amyloid-beta peptide accumulation—a hallmark of Alzheimer's disease. Further preclinical studies are underway to assess pharmacokinetic profiles and potential off-target effects before advancing into human trials.

The versatility of this compound extends beyond its applications in small-molecule drug discovery. It has also been utilized as a building block for peptidomimetics—molecules designed to mimic peptide sequences while offering improved pharmacological properties. By replacing peptide bonds with alternative linkers or introducing non-natural amino acids, researchers can generate analogs with enhanced bioavailability and reduced immunogenicity. This approach is particularly relevant for treating chronic conditions where long-term oral or parenteral administration is required.

Recent breakthroughs in biocatalysis have further enhanced the synthetic utility of 2-(4-(2-((tert-Butoxycarbonyl)amino)ethyl)phenyl)acetic acid. Enzymatic methods allow for selective functionalization at specific sites within the molecule without compromising overall integrity. For example, transaminases have been employed to introduce diverse amine functionalities under mild conditions, enabling rapid diversification of the compound library without excessive waste generation—a critical consideration in sustainable chemistry practices.

The integration of machine learning algorithms into drug discovery workflows has also transformed how researchers approach molecular design based on 2-(4-(2-((tert-Butoxycarbonyl)amino)ethyl)phenyl)acetic acid derivatives. Predictive models can identify structural features correlating with desired biological activities by analyzing large datasets comprising known active compounds alongside their experimental outcomes. This data-driven approach accelerates hypothesis generation while minimizing reliance on trial-and-error experimentation—a paradigm shift that aligns with modern pharmaceutical development trends toward precision medicine.

Looking ahead,2-(4-(2-((tert-Butoxycarbonyl)amino)ethyl)phenyl)acetic acid is poised to play an increasingly pivotal role in addressing complex diseases through innovative chemical biology strategies. Ongoing research aims at expanding its applications beyond oncology and neurodegeneration into areas such as infectious diseases and metabolic disorders where novel therapeutic interventions are urgently needed. As synthetic methodologies continue to evolve alongside computational tools,CAS No 132691-14-6 will undoubtedly remain at forefront of molecular innovation—bridging gaps between laboratory discovery and clinical reality.